Cas no 141081-08-5 (2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-)

2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- structure
141081-08-5 structure
Product name:2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
CAS No:141081-08-5
MF:C8H14O3
MW:158.194962978363
CID:1302861

2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
    • 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- (9CI)
    • Inchi: 1S/C8H14O3/c1-2-3-7-8(10)6(9)4-5-11-7/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
    • InChI Key: NETULEPTQDYAHC-RQJHMYQMSA-N
    • SMILES: [C@@H]1(CCC)OCC[C@@H](O)C1=O

Computed Properties

  • Exact Mass: 158.09432

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Boiling Point: 290.4±40.0 °C(Predicted)
  • PSA: 46.53
  • pka: 12.52±0.40(Predicted)

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